molecular formula C17H18N2O3 B8419568 Benzyl 3-(N'-benzoylhydrazino)propanoate

Benzyl 3-(N'-benzoylhydrazino)propanoate

Cat. No.: B8419568
M. Wt: 298.34 g/mol
InChI Key: XHLBXNSXEWPXHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 3-(N'-benzoylhydrazino)propanoate is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18N2O3

Molecular Weight

298.34 g/mol

IUPAC Name

benzyl 3-(2-benzoylhydrazinyl)propanoate

InChI

InChI=1S/C17H18N2O3/c20-16(22-13-14-7-3-1-4-8-14)11-12-18-19-17(21)15-9-5-2-6-10-15/h1-10,18H,11-13H2,(H,19,21)

InChI Key

XHLBXNSXEWPXHM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC(=O)CCNNC(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzylacrylate (1.13 ml, 7.34 mmol) was added to a stirred suspension of benzoylhydrazine (285) (1.0 g, 7.34 mmol) in isopropanol (28 ml). The mixture was refluxed for 20 h, cooled to room temperature then concentrated. The residue was purified by flash chromatography (20% EtOAc in CH2Cl2) to afford 259 (1.098 g, 50%) as an oil which crystallized on standing: mp 65° C.; IR (KBr) 3283, 1723, 1644, 1316, 1201, 1156; 1H NMR (CDCl3) δ 8.32-8.18 (1H, m), 7.81-7.70 (2H, m), 7.57-7.23 (8H, m), 5.36-4.92 (1H, brm), 5.11 (2H, s), 3.26 (2H, t, J=6.5), 2.59 (2H, t, J=6.5); 13C NMR (CDCl3) δ 172.12, 167.27, 135.65, 132.54, 131.66, 128.45, 128.10, 128.06, 126.84, 66.31, 47.33, 33.31; Anal. Calcd for C17H18N2O3 : C, 68.44; H, 6.08; N, 9.39. Found: C, 68.42; H, 6.10; N, 9.38. MS (ES+) 321 (M+Na, 38%), 299 (M+ +1, 100).
Quantity
1.13 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
solvent
Reaction Step One
Name
Yield
50%

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